2-Methoxyethyl 5-{[5-(methoxycarbonyl)furan-2-yl]methoxy}-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-[(5-methoxycarbonylfuran-2-yl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H20O8/c1-12-18(20(22)25-9-8-23-2)15-10-13(4-6-16(15)27-12)26-11-14-5-7-17(28-14)19(21)24-3/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: OINHLHJYJFOLMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=C(O3)C(=O)OC)C(=O)OCCOC
• Molecular Formula: C20H20O8
• Molecular Weight: 388.4 g/mol

Description

“2-Methoxyethyl 5-{[5-(methoxycarbonyl)furan-2-yl]methoxy}-2-methyl-1-benzofuran-3-carboxylate” is a chemical compound with the molecular formula C20H20O8. Its average mass is 388.368 Da and its monoisotopic mass is 388.115814 Da.

Scientific Research Applications

Synthesis and Chemical Transformations

The STOBBE Condensation and Cyclisation :The process involves the condensation of furan derivatives to yield benzofuran derivatives through a series of reactions, highlighting the compound's significance in synthesizing benzofuran structures. This synthesis showcases the compound's role in generating complex organic structures, providing a basis for further chemical modifications and applications (Abdel‐Wahhab & El-Rayyes, 1972).

Anticholinesterase Activity

Novel Anticholinesterases :Research into derivatives related to the compound's structure has demonstrated potent inhibitors of acetylcholinesterase and butyrylcholinesterase, suggesting potential therapeutic applications in neurodegenerative diseases. The modifications on the furan and benzofuran moieties significantly impact their efficacy and selectivity towards these enzymes (Luo et al., 2005).

Anticancer and Antiangiogenic Activity

Novel 3-Arylaminobenzofuran Derivatives :Compounds with structural similarities have been evaluated for their anticancer and antiangiogenic activities, showing promising results in inhibiting cancer cell growth and tubulin polymerization. This research underscores the compound's potential as a framework for developing new cancer therapeutics (Romagnoli et al., 2015).

Synthetic Pathways and Mechanisms

Synthesis and Rearrangements :Studies on the synthetic routes and rearrangements under reductive conditions provide insights into the compound's chemical behavior and its transformations. This knowledge is crucial for harnessing its potential in synthesizing novel organic molecules with desired biological activities (Luo et al., 2005).

Renewable PET and Biomass Conversion

Sustainable Access to New Generation Polymers :Research on furan derivatives from plant biomass, including pathways for converting them into valuable chemicals and materials, highlights the role of such compounds in developing sustainable polymers and fuels. This area of study presents a promising avenue for utilizing the compound in green chemistry and renewable energy solutions (Chernyshev, Kravchenko, & Ananikov, 2017).